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Compound of Interest

Compound Name: Methyl 8-hydroxyoctanoate

CAS No.: 20257-95-8

Cat. No.: B1618368

Get Quote

Executive Summary
Methyl 8-hydroxyoctanoate (CAS: 20257-95-8) represents a critical bifunctional building

block in the landscape of organic synthesis and materials science. Defined by its

aliphatic backbone terminating in a hydroxyl group at the

-position and a methyl ester at the

-position, this molecule serves as a versatile "Janus" intermediate. Its unique structure allows
for orthogonal functionalization—enabling its use as a precursor for high-performance
biopolyesters (polyhydroxyalkanoates), a linker in antibody-drug conjugates (ADCs), and a
scaffold for pheromone synthesis.

This technical guide synthesizes the chemo-enzymatic production, polymerization kinetics, and

pharmaceutical utility of methyl 8-hydroxyoctanoate, designed for application scientists

requiring high-purity protocols and mechanistic depth.
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The utility of methyl 8-hydroxyoctanoate lies in its bifunctionality and chain length.

The

Spacer Effect: Unlike shorter chains (

) which are prone to intramolecular cyclization (forming stable lactones like

-butyrolactone), the

backbone is sufficiently long to favor intermolecular reactions (polymerization) or cross-
linking over cyclization. This makes it an ideal spacer for drug delivery systems where steric
flexibility is required between a drug payload and a targeting moiety.

Orthogonal Reactivity: The primary alcohol is nucleophilic and oxidation-prone, while the

methyl ester is electrophilic and susceptible to hydrolysis or transesterification. This allows

chemists to selectively modify one end without protecting the other, streamlining synthetic

pathways.

Key Physicochemical Data
Property Value Relevance

CAS Number 20257-95-8 Identity verification

Molecular Formula Stoichiometric calculations

Molecular Weight 174.24 g/mol Yield determination

Boiling Point ~135°C (at 2 mmHg)
Purification via vacuum

distillation

Solubility

Soluble in EtOH,

,

Compatible with organic

synthesis
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While commercially available, high-purity synthesis is often required for specific isotopic

labeling or scale-up. Two primary routes dominate: Classic Chemical Mono-functionalization

and Biocatalytic Desymmetrization.

Chemical Route: The Statistical Challenge
The classic synthesis involves the mono-esterification of suberic acid (octanedioic acid) or the

reduction of dimethyl suberate.

Challenge: Statistical probability dictates a mixture of di-acid, mono-ester, and di-ester

(25:50:25 ratio) when reacting a diacid with 1 equivalent of methanol.

Solution: Continuous extraction or the use of solid-supported reagents can shift this

equilibrium, but purification remains labor-intensive.

Biocatalytic Route: The Precision Approach
Enzymatic synthesis using lipases (e.g., Candida antarctica Lipase B, CALB) offers superior

regioselectivity.

Mechanism: Lipases can selectively hydrolyze the diester (dimethyl suberate) at one position

or selectively esterify the diacid.

Advantage: This method operates under mild conditions (ambient temperature, neutral pH),

preventing the oligomerization often seen in acid-catalyzed chemical routes.

Biosynthetic Pathway (Metabolic Engineering)
Recent advances in metabolic engineering utilize yeast strains (Saccharomyces cerevisiae)

modified with cytochrome P450 monooxygenases (CYP) to hydroxylate octanoic acid at the

-position, followed by methylation.

Visualization of Synthetic Pathways
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Figure 1: Comparative synthetic pathways. The enzymatic route (Green) offers the highest

selectivity, avoiding statistical mixtures common in direct chemical esterification.

Functional Derivatization & Applications
Polymerization: Poly(8-hydroxyoctanoate)
Methyl 8-hydroxyoctanoate is a monomer for Poly(8-hydroxyoctanoate) [P(8HO)], a semi-

crystalline polyester.

Reaction Type: Transesterification polycondensation.

Catalysts: Titanium(IV) isopropoxide or Lipase (enzymatic polymerization).

Material Properties: P(8HO) exhibits properties similar to Polycaprolactone (PCL) but with

lower melting points and higher hydrophobicity due to the longer alkyl chain. It is fully

biodegradable and biocompatible, making it a candidate for soft tissue engineering scaffolds.

Pharmaceutical Linkers & Intermediates
Aldehyde Generation: Oxidation of the hydroxyl group (via Swern or PCC) yields Methyl 8-

oxooctanoate. This aldehyde is a crucial intermediate for Wittig reactions to extend carbon
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chains, often used in the synthesis of insect pheromones and prostaglandin analogs.

Royal Jelly Analogs: It serves as a structural homolog to 10-hydroxy-2-decenoic acid (10-

HDA), used in research to map the structure-activity relationship (SAR) of fatty acid signaling

in immunological pathways.

Experimental Protocols
Protocol A: Enzymatic Desymmetrization
(Recommended)
Rationale: This protocol maximizes yield and purity by avoiding statistical product distributions.

Materials:

Dimethyl suberate (10 mmol)

Candida antarctica Lipase B (immobilized, e.g., Novozym 435)

Solvent: Cyclohexane or Toluene (Anhydrous)

Nucleophile: 1-Octanol (acting as a selective acceptor) or controlled Hydrolysis buffer.

Workflow:

Dissolution: Dissolve dimethyl suberate (2.02 g, 10 mmol) in 50 mL of anhydrous

cyclohexane.

Enzyme Addition: Add 100 mg of immobilized CALB.

Incubation: Stir at 30°C at 200 RPM. Monitor reaction via TLC (Mobile phase: Hexane/EtOAc

7:3).

Termination: Filter off the immobilized enzyme (enzyme can be recycled).

Purification: Concentrate the filtrate under reduced pressure. The mono-ester is separated

from unreacted diester via silica gel column chromatography.
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Protocol B: Polycondensation to P(8HO)
Rationale: Demonstrates the material science application of the monomer.

Workflow:

Charge: Place Methyl 8-hydroxyoctanoate (5 g) in a Schlenk tube.

Catalyst: Add Titanium(IV) isopropoxide (0.1 wt%).

Pre-polymerization: Heat to 160°C under nitrogen flow for 4 hours (removes methanol

byproduct).

Polymerization: Increase temperature to 180°C and apply high vacuum (<0.1 mmHg) for 6

hours to drive the equilibrium toward high molecular weight polymer.

Recovery: Dissolve the resulting viscous melt in chloroform and precipitate into cold

methanol.

Visualization: Derivatization Logic
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Figure 2: Functional divergence of Methyl 8-hydroxyoctanoate. The molecule serves as a

gateway to three distinct industrial sectors: Agrochemicals (Red), Materials Science (Green),

and Pharmaceuticals (Yellow).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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